2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(3,4-dimethylphenyl)acetamide

• IUPAC Name: 2-[2-[(3,5-dimethoxyphenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-(3,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C22H24N2O3S2/c1-14-5-6-17(7-15(14)2)23-21(25)10-18-13-29-22(24-18)28-12-16-8-19(26-3)11-20(9-16)27-4/h5-9,11,13H,10,12H2,1-4H3,(H,23,25)
• InChI Key: BYRPEZKGAJSMOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CC2=CSC(=N2)SCC3=CC(=CC(=C3)OC)OC)C
• Molecular Formula: C22H24N2O3S2
• Molecular Weight: 428.6 g/mol
• CAS No.: 941875-16-7

Description

2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(3,4-dimethylphenyl)acetamide, also known as DMXAA, is a small molecule that has been extensively studied for its potential as an anticancer agent. It was first synthesized in the 1990s and has since undergone numerous preclinical and clinical studies. In

Scientific Research Applications

Photosensitive Protecting Groups

Research on photosensitive protecting groups, including those similar to the 3,5-dimethoxybenzyl group, has shown promise in synthetic chemistry. These groups are used to protect reactive sites in molecules during synthesis, allowing for more precise reactions. Their light-sensitive nature enables selective deprotection, offering innovative ways to control chemical processes (Amit, Zehavi, & Patchornik, 1974).

Thiophene Analogues and Carcinogenicity

Thiophene analogues of known carcinogens have been synthesized and evaluated for their potential carcinogenicity. This research underscores the importance of structural analysis in assessing the health risks associated with chemical compounds, relevant to understanding the safety profiles of new synthetic molecules (Ashby et al., 1978).

Benzothiazole Derivatives in Medicinal Chemistry

Benzothiazole and its derivatives, including thiazole-containing compounds, exhibit a broad spectrum of biological activities, making them significant in medicinal chemistry. These activities range from anti-inflammatory and antioxidant properties to potential therapeutic applications in treating diseases like rheumatoid arthritis and lupus erythematosus. The review of synthetic methodologies and biological studies provides a foundation for developing new pharmacophores based on these structures (Rosales-Hernández et al., 2022).

Antioxidant and Anti-inflammatory Agents

Research into benzofused thiazole derivatives has highlighted their potential as antioxidant and anti-inflammatory agents. This study focused on synthesizing new compounds and evaluating their efficacy, contributing to the search for alternative therapeutic agents with these properties (Raut et al., 2020).